1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-2-(2-methoxyphenyl)ethan-1-one

• IUPAC Name: 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(2-methoxyphenyl)ethanone
• InChI: InChI=1S/C16H19NO2/c1-19-15-8-3-2-5-12(15)11-16(18)17-13-6-4-7-14(17)10-9-13/h2-6,8,13-14H,7,9-11H2,1H3
• InChI Key: RQPQZPOJDWXUTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2C3CCC2C=CC3
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol
• CAS No.: 1705240-70-5

Description

1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-2-(2-methoxyphenyl)ethan-1-one is a bicyclic tertiary amine derivative featuring an 8-azabicyclo[3.2.1]oct-2-ene core substituted with a 2-methoxyphenyl acetyl group. The bicyclic framework introduces conformational rigidity, while the 2-methoxyphenyl group may influence electronic and steric interactions with biological targets.

Comparison with Similar Compounds

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents on Bicyclic Core	Aromatic/Ethanone Substituents	Molecular Weight (g/mol)	Key References
Target Compound: 1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-2-(2-methoxyphenyl)ethan-1-one	8-azabicyclo[3.2.1]oct-2-ene	2-methoxyphenyl	~273.34*
1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(3-fluoro-4-methylphenyl)propan-1-one	8-azabicyclo[3.2.1]oct-2-ene	3-fluoro-4-methylphenyl	273.34
2-Chloro-1-(3-(o-tolyl)-8-azabicyclo[3.2.1]octan-8-yl)ethan-1-one (24)	3-(o-tolyl)	Chloroethyl	319.83
1-(4-bromophenyl)-2-(2-(2-methoxyphenyl)-4H-benzoimidazo[1,2-b]triazol-4-yl)ethan-1-one	Benzoimidazotriazole fused ring	4-bromophenyl, 2-methoxyphenyl	431.05
N-(Bis(4-fluorophenyl)methyl)-8-(2-(dimethylamino)ethyl)-8-azabicyclo[3.2.1]octan-3-amine Oxalate	Bis(4-fluorophenyl)methoxy, dimethylaminoethyl	None (amine derivative)	558.53

*Calculated based on molecular formula C₁₇H₁₉NO₂.

Key Observations :

• Bicyclic Core Modifications : Hydrogenation of the oct-2-ene moiety (e.g., in compound 24 ) reduces ring strain but may decrease conformational flexibility critical for target engagement.

Key Observations :

• The target compound’s synthesis likely shares similarities with compound 24 , where hydrogenation and deprotection are critical steps.
• Palladium-mediated cross-coupling (e.g., in ) is a versatile strategy for introducing aromatic groups but requires optimization to avoid side reactions.

Pharmacological and Functional Insights

Key Observations :

• The 2-methoxyphenyl group in the target compound may confer selectivity for serotonin or adrenergic receptors, as seen in related analogs .
• Halogenation (e.g., 4-bromo in ) or fluorination (e.g., in ) often enhances binding affinity and pharmacokinetic properties but may increase toxicity.